Cas no 2172264-01-4 (9-(4-methylpentan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane)

• Product Name: 9-(4-methylpentan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane
• CAS No: 2172264-01-4
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6276500
• PubChem ID: 165841516
• Update Time: 2025-07-03

9-(4-methylpentan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(4-methylpentan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane
• 9-(4-methylpentan-2-yl)-2,5-dioxa-8-azaspiro[3.5]nonane
• 2172264-01-4
• EN300-1641397

• Inchi： 1S/C12H23NO2/c1-9(2)6-10(3)11-12(7-14-8-12)15-5-4-13-11/h9-11,13H,4-8H2,1-3H3
• InChI Key： AEWQVTBSBHZTOV-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)CC(C)C)C21COC2

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 9-(4-methylpentan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane

9-(4-Methylpentan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane (CAS No: 2172264-01-4)

The compound 9-(4-methylpentan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane (CAS No: 2172264-01-4) is a unique spirocyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically carbon or nitrogen. The spiro structure in this compound is further modified by the presence of oxygen atoms in the form of ether linkages and a nitrogen atom within the ring system, making it a versatile platform for various chemical modifications and applications.

The synthesis of 9-(4-methylpentan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane involves a multi-step process that typically begins with the preparation of the spirocyclic core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the number of steps and improving yields. For instance, researchers have employed transition metal catalysts to facilitate key transformations, such as ring-closing metathesis or oxidative coupling reactions, which are critical for forming the spiro structure.

The structural features of this compound make it highly suitable for applications in drug delivery systems and polymer chemistry. The presence of ether linkages and a nitrogen atom provides opportunities for functionalization, allowing for the attachment of various bioactive molecules or polymerizable groups. Recent studies have demonstrated its potential as a building block for constructing stimuli-responsive materials, which can undergo reversible structural changes in response to external stimuli such as temperature or pH.

In addition to its structural versatility, 9-(4-methylpentan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane exhibits interesting physical and chemical properties that make it valuable in pharmaceutical research. Its spirocyclic framework can serve as a scaffold for designing bioactive molecules with enhanced pharmacokinetic profiles. For example, researchers have explored its use as a precursor for developing novel antibiotics and anticancer agents, leveraging its ability to form stable complexes with metal ions or to act as a template for organizing bioactive moieties.

From an environmental perspective, the compound's biodegradability and toxicity profiles are areas of active research. Recent studies have focused on evaluating its impact on aquatic ecosystems and developing greener synthesis routes that minimize waste and energy consumption. These efforts are driven by the increasing demand for sustainable chemical processes in the pharmaceutical and materials industries.

In conclusion, 9-(4-methylpentan-2-yl)-2,5-dioxa-8-azaspiro3.5nonane (CAS No: 2172264-01_0000) represents a promising platform for advancing both fundamental and applied research in organic chemistry. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and functionalization strategies, positions it as a key player in the development of next-generation materials and therapeutic agents.